N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanamide
• InChI: InChI=1S/C19H18N2O3S2/c1-12-21-19(16-3-2-8-25-16)17(26-12)6-7-18(22)20-10-13-4-5-14-15(9-13)24-11-23-14/h2-5,8-9H,6-7,10-11H2,1H3,(H,20,22)
• InChI Key: OSEDHDBFISBFOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)CCC(=O)NCC2=CC3=C(C=C2)OCO3)C4=CC=CS4
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol

Description

The compound “N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide” is a complex organic molecule. It contains a benzodioxol group, a thiophen group, and a thiazol group, which are common structures in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. The benzodioxol, thiophen, and thiazol rings each contribute to the overall structure, and the positions of these rings relative to each other would be an important aspect of the compound’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the compound’s size, shape, and the specific functional groups present.

Mechanism of Action

Without specific studies or data, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Future Directions

Future research on this compound could involve further elucidation of its structure, synthesis, and properties, as well as potential applications. If it’s intended to be a drug, studies could also be conducted to determine its efficacy and safety.